molecular formula C13H11NO3 B8653603 6-Ethyl-4-hydroxy-7-methyl-2-oxo-2H-1-benzopyran-3-carbonitrile CAS No. 58138-51-5

6-Ethyl-4-hydroxy-7-methyl-2-oxo-2H-1-benzopyran-3-carbonitrile

Cat. No.: B8653603
CAS No.: 58138-51-5
M. Wt: 229.23 g/mol
InChI Key: HCZGASDZUXBEAK-UHFFFAOYSA-N
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Description

6-Ethyl-4-hydroxy-7-methyl-2-oxo-2H-1-benzopyran-3-carbonitrile is a useful research compound. Its molecular formula is C13H11NO3 and its molecular weight is 229.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

58138-51-5

Molecular Formula

C13H11NO3

Molecular Weight

229.23 g/mol

IUPAC Name

6-ethyl-4-hydroxy-7-methyl-2-oxochromene-3-carbonitrile

InChI

InChI=1S/C13H11NO3/c1-3-8-5-9-11(4-7(8)2)17-13(16)10(6-14)12(9)15/h4-5,15H,3H2,1-2H3

InChI Key

HCZGASDZUXBEAK-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC2=C(C=C1C)OC(=O)C(=C2O)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Acetoxy-5-ethyl-4-methylbenzoyl chloride (11.5 g) in dry ether (75 ml) was added slowly to a stirred, refluxing suspension of the sodium salt of ethyl cyanoacetate [prepared from ethyl cyanoacetate (14.97 g) and a 60% suspension of sodium hydride in mineral oil (5.00 g)] in dry ether (275 ml). Refluxing was continued for 18 hours, the mixture cooled and poured into water (500 ml) containing 2.5N sodium hydroxide (30 ml). The alkaline phase was separated, washed with ether (× 3), acidified with 12N hydrochloric acid and filtered. Recrystallisation from ethanol-dilute hydrochloric acid gave 3-cyano-6-ethyl-4-hydroxy-7-methyl coumarin, m.p. 224°-226° C. (Found; C, 68.22; H, 5.01; N, 5.64; C13H11NO3 requires; C, 68.11; H, 4.84; N, 6.11.)
Name
Quantity
275 mL
Type
solvent
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step Two
Name
2-Acetoxy-5-ethyl-4-methylbenzoyl chloride
Quantity
11.5 g
Type
reactant
Reaction Step Three
Name
Quantity
75 mL
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
14.97 g
Type
reactant
Reaction Step Five
[Compound]
Name
suspension
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
[Compound]
Name
oil
Quantity
5 g
Type
reactant
Reaction Step Eight
Quantity
30 mL
Type
reactant
Reaction Step Nine

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